2-Isopropyl-5-methylphenyl 2-((2-nitro-4-(trifluoromethyl)phenyl)sulfinyl)acetate
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Description
2-Isopropyl-5-methylphenyl 2-((2-nitro-4-(trifluoromethyl)phenyl)sulfinyl)acetate is a useful research compound. Its molecular formula is C19H18F3NO5S and its molecular weight is 429.41. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
A study investigated the inhibitory potencies of compounds, including those with isopropyl and phenyl moieties, against human carbonic anhydrase isoforms, indicating potential applications in pH regulation and possibly in therapeutic interventions for conditions affected by carbonic anhydrase activity (Abdel-Aziz et al., 2015).
Synthetic Reagents for Organic Synthesis
Research on alkyl 2-(2-benzothiazolylsulfinyl)acetates, including ethyl and isopropyl variants, highlights their utility as synthetic reagents in reactions to produce biologically active natural products and chiral compounds, suggesting a broad relevance in organic synthesis and drug discovery (Du et al., 2012).
Nitration Reactions in Heterocyclic Compounds
The nitration processes of various phenyl and isopropyl-substituted compounds have been explored, demonstrating the effects on reactivity and providing insights into synthetic pathways for modifying chemical structures, which could be relevant to designing derivatives of the compound (Grimmett et al., 1972).
Synthesis of Benzofurans
Research into the selective preparation and cyclization of phenyl and isopropyl-substituted compounds for synthesizing benzofurans indicates potential applications in creating complex organic molecules, possibly relevant for pharmaceuticals and materials science (Ota et al., 1988).
Properties
IUPAC Name |
(5-methyl-2-propan-2-ylphenyl) 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfinylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3NO5S/c1-11(2)14-6-4-12(3)8-16(14)28-18(24)10-29(27)17-7-5-13(19(20,21)22)9-15(17)23(25)26/h4-9,11H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWCPNCZOGMBRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OC(=O)CS(=O)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.